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Compound of Interest

Compound Name:
3-(2-Furoyl)quinoline-2-

carbaldehyde

Cat. No.: B152673 Get Quote

A comprehensive search for the physical and chemical properties of "FQCA" has revealed that

this acronym predominantly refers to Fuzzy-Set Qualitative Comparative Analysis, a research

methodology widely used in the social sciences. As of the current available data, "FQCA" does

not correspond to a known chemical compound, and therefore, a technical guide on its physical

and chemical properties cannot be compiled.

Fuzzy-Set Qualitative Comparative Analysis (fsQCA) is a powerful analytical technique that

combines qualitative, case-oriented analysis with quantitative, variable-oriented methods.[1][2]

It is designed to identify causal relationships by analyzing the necessary and sufficient

conditions for a particular outcome to occur, particularly in situations with a small to

intermediate number of cases.[3][4] The methodology is adept at handling complex causality,

where different combinations of factors can lead to the same result (a concept known as

equifinality).[5][6]

The core of fsQCA lies in the use of "fuzzy sets," which allow for the calibration of partial

membership of cases in a set, ranging from 0 (full non-membership) to 1 (full membership).[7]

This contrasts with traditional crisp-set QCA, which only permits full membership or non-

membership.[7][8] This nuanced approach enables researchers to capture the complexity of

social phenomena more accurately.[9]

The fsQCA process typically involves several key steps:
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Calibration: The process of assigning fuzzy-set membership scores to raw data based on

theoretical and substantive knowledge.[4]

Truth Table Construction: A table that displays all logically possible combinations of causal

conditions and the outcome for the analyzed cases.[5][8]

Analysis of Necessary and Sufficient Conditions: The identification of conditions or

combinations of conditions that are consistently linked to the outcome.[10]

Due to this significant discrepancy between the requested topic (physical and chemical

properties of a compound) and the available information (a research methodology), we are

unable to provide the requested in-depth technical guide, including data tables and

visualizations of signaling pathways.

To proceed with your request, we kindly ask for clarification on the compound of interest.

Please provide the correct chemical name, CAS number, or any other relevant identifiers. Once

the correct information is provided, we will be able to conduct a thorough search and generate

the comprehensive technical guide you require.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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